Cas no 1803571-04-1 (Potassium 2-(3-fluoropyridin-2-yl)propanoate)

Potassium 2-(3-fluoropyridin-2-yl)propanoate is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a fluorine substituent at the 3-position of the pyridine ring and a propanoate group, enhancing reactivity and bioavailability. The potassium salt form improves solubility in polar solvents, facilitating its use in aqueous-phase reactions. This compound serves as a versatile intermediate in the development of active ingredients, particularly in medicinal chemistry where fluorinated heterocycles are valued for their metabolic stability and binding affinity. Its well-defined crystalline structure ensures consistent purity, making it suitable for scalable synthetic processes.

Potassium 2-(3-fluoropyridin-2-yl)propanoate structure

1803571-04-1 structure

Product Name:Potassium 2-(3-fluoropyridin-2-yl)propanoate

CAS No:1803571-04-1

MF:C₈H₇FKNO₂

MW:207.243386507034

CID:5044100

PubChem ID:91647504

Update Time:2025-06-07

Potassium 2-(3-fluoropyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- potassium 2-(3-fluoropyridin-2-yl)propanoate
- potassium;2-(3-fluoropyridin-2-yl)propanoate
- Potassium 2-(3-fluoropyridin-2-yl)propanoate
- Inchi： 1S/C8H8FNO2.K/c1-5(8(11)12)7-6(9)3-2-4-10-7;/h2-5H,1H3,(H,11,12);/q;+1/p-1
- InChI Key： FXEBMRYFMFTXFT-UHFFFAOYSA-M
- SMILES： [K+].FC1=CC=CN=C1C(C(=O)[O-])C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 180
Topological Polar Surface Area: 53

Potassium 2-(3-fluoropyridin-2-yl)propanoate Pricemore >>

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